Cas no 79333-27-0 (Triethyl nonane-1,1,5-tricarboxylate)

• Product Name: Triethyl nonane-1,1,5-tricarboxylate
• CAS No: 79333-27-0
• MF: C₁₈H₃₂O₆
• MW: 344.443086624146
• CID: 2802331
• PubChem ID: 13005128
• Update Time: 2025-04-21

Triethyl nonane-1,1,5-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID40514853
• Triethyl nonane-1,1,5-tricarboxylate
• 79333-27-0

• Inchi： 1S/C18H32O6/c1-5-9-11-14(16(19)22-6-2)12-10-13-15(17(20)23-7-3)18(21)24-8-4/h14-15H,5-13H2,1-4H3
• InChI Key： WBFVIJMDAYUFEK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCCC)CCCC(C(=O)OCC)C(=O)OCC)=O

Computed Properties

• Exact Mass: 344.21988874Da
• Monoisotopic Mass: 344.21988874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 78.9Ų